Cas no 1361656-06-5 (4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine)

• Product Name: 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine
• CAS No: 1361656-06-5
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4800189
• Update Time: 2025-11-06

4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine

• Inchi： 1S/C12H6Cl5NO/c1-4-5(19)2-3-18-12(4)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,1H3,(H,18,19)
• InChI Key： HRRQOTMNXDCYLN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(C)C(C=CN1)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 5.3
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine

4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine: A Comprehensive Overview

The compound 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine, identified by the CAS registry number CAS No. 1361656-06-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine is characterized by a pyridine ring system with substituents at positions 2, 3, and 4. The hydroxyl group (-OH) at position 4, the methyl group (-CH₃) at position 3, and the perchlorophenyl group at position 2 contribute to its distinctive electronic and steric properties. These features make it a valuable component in the design of functional materials and pharmaceutical agents.

Recent studies have highlighted the potential of 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. The perchlorophenyl group enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

In terms of synthesis, several methods have been reported for the preparation of 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine. These include nucleophilic aromatic substitution reactions, Friedel-Crafts alkylation, and palladium-catalyzed cross-coupling reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired yield. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes for its production.

The application of 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine extends beyond pharmaceuticals. It has been utilized as a building block in the construction of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile ligand in coordination chemistry. Recent research has focused on its use in designing MOFs with high surface area and porosity for gas storage applications.

In addition to its chemical applications, 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine has shown promise in analytical chemistry as a chiral selector in chromatographic separations. Its enantioselective properties make it an effective tool for resolving chiral compounds, which is crucial in the development of enantiopure drugs.

The toxicity profile of 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine has also been a subject of recent investigations. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, its selectivity towards specific pathways suggests potential for targeted therapies. Further research is needed to fully understand its pharmacokinetics and toxicity mechanisms.

In conclusion, 4-Hydroxy-3-methyl-2-(perchlorophenyl)pyridine, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. Its role as an intermediate in drug design, a building block in materials science, and a chiral selector in analytical chemistry underscores its importance across multiple disciplines. As research progresses, new insights into its properties and applications are expected to emerge, solidifying its position as a key compound in modern chemistry.